
"2-Amino-4-(methoxycarbonyl)benzoic acid"
properties and characteristics

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name:
2-Amino-4-

(methoxycarbonyl)benzoic acid

Cat. No.: B105353 Get Quote

An In-depth Technical Guide to 2-Amino-4-
(methoxycarbonyl)benzoic acid
For Researchers, Scientists, and Drug Development Professionals

Introduction
2-Amino-4-(methoxycarbonyl)benzoic acid is a chemical intermediate with the CAS number

85743-02-8. This document provides a comprehensive overview of its chemical and physical

properties, spectroscopic data, synthesis protocols, and its primary application as a key

building block in the development of novel antifungal agents.

Chemical and Physical Properties
2-Amino-4-(methoxycarbonyl)benzoic acid is a solid at room temperature.[1] While

extensive experimental data is not widely published, a summary of its known and predicted

properties is presented below.

Table 1: Physical and Chemical Properties of 2-Amino-4-
(methoxycarbonyl)benzoic acid
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Property Value Source

Molecular Formula C₉H₉NO₄ [1]

Molecular Weight 195.17 g/mol [1]

CAS Number 85743-02-8 [1]

IUPAC Name
2-amino-4-

(methoxycarbonyl)benzoic acid
[1]

Physical Form Solid [1]

Melting Point 213 °C (predicted) [1]

Boiling Point 397.7±32.0 °C (predicted) [1]

pKa 4.51±0.10 (predicted) [1]

Spectroscopic Data
Detailed experimental spectra for 2-Amino-4-(methoxycarbonyl)benzoic acid are not readily

available in public databases. However, mass spectrometry data has been reported.

Table 2: Spectroscopic Data for 2-Amino-4-
(methoxycarbonyl)benzoic acid

Technique Data Source

Mass Spectrometry MS (M+H)⁺ = 196 [1]

Experimental Protocols
The primary documented use of 2-Amino-4-(methoxycarbonyl)benzoic acid is as an

intermediate in the synthesis of quinazolinone-based fungal efflux pump inhibitors.[1]

Synthesis of 2-Amino-4-(methoxycarbonyl)benzoic acid
A general method for the synthesis of 2-Amino-4-(methoxycarbonyl)benzoic acid involves

the reduction of a nitro-substituted precursor.[1]
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Reaction: Hydrogenation of methyl 3-nitro-4-carboxybenzoate.

Procedure:

A suspension of methyl 3-nitro-4-carboxybenzoate (10.0 g, 44.4 mmol) is prepared in a 1:1

mixture of methanol and water (50 mL).

To this suspension, 5% Palladium on carbon (Pd/C) (4.0 g) is added as a catalyst.

The mixture is placed under a hydrogen atmosphere (50 psi).

The reaction is allowed to proceed for 16 hours.

Upon completion, the reaction mixture is filtered through a pad of Celite to remove the

catalyst.

The filter cake is washed with methanol.

The filtrate is concentrated under reduced pressure to yield the product.

Expected Yield: Approximately 75% (6.51 g).[1]

Applications in Drug Development
2-Amino-4-(methoxycarbonyl)benzoic acid is a crucial intermediate in the synthesis of a

class of compounds known as quinazolinone fungal efflux pump inhibitors.[1] These inhibitors

are being investigated for their ability to potentiate the efficacy of existing antifungal drugs,

such as fluconazole, against resistant strains of pathogenic fungi like Candida albicans and

Candida glabrata.[2][3][4] The mechanism of action involves the inhibition of ABC-type efflux

pumps, which are responsible for actively transporting antifungal agents out of the fungal cell,

thereby conferring resistance.[2][3][4]

Synthesis and Mechanism of Action Workflow
The following diagram illustrates the role of 2-Amino-4-(methoxycarbonyl)benzoic acid in the

synthesis of quinazolinone fungal efflux pump inhibitors and their mechanism of action.
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Caption: Synthesis of quinazolinone inhibitors and their mechanism of action.

Safety Information
For detailed safety information, including hazard statements and precautionary measures,

please refer to the Material Safety Data Sheet (MSDS) provided by the supplier.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b105353?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b105353?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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